(2E)-3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)prop-2-enamide

• Molecular Formula: C24H28ClNO3S
• Molecular Weight: 446.0 g/mol
• IUPAC Name: (E)-3-(4-tert-butylphenyl)-N-[(4-chlorophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)prop-2-enamide
• InChI: InChI=1S/C24H28ClNO3S/c1-24(2,3)20-9-4-18(5-10-20)8-13-23(27)26(22-14-15-30(28,29)17-22)16-19-6-11-21(25)12-7-19/h4-13,22H,14-17H2,1-3H3/b13-8+
• InChI Key: HEBAEZFCXARGLU-MDWZMJQESA-N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=C/C(=O)N(CC2=CC=C(C=C2)Cl)C3CCS(=O)(=O)C3
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=CC(=O)N(CC2=CC=C(C=C2)Cl)C3CCS(=O)(=O)C3

Description

The compound “(2E)-3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)prop-2-enamide” is a synthetic acrylamide derivative characterized by a conjugated (2E)-prop-2-enamide backbone. Its structure features:

• A 4-tert-butylphenyl group at the C3 position of the acrylamide, contributing steric bulk and hydrophobicity.
• A 1,1-dioxidotetrahydrothiophen-3-yl group, a sulfone-containing heterocycle that enhances polarity and hydrogen-bonding capacity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of acrylamide derivatives. Below is a detailed comparison with structurally related analogs:

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Structural Features
(2E)-3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)prop-2-enamide (Target)	C₂₄H₂₇ClN₂O₃S*	~465.5 g/mol†	4-tert-butylphenyl; dual N-substituents (4-chlorobenzyl, sulfone-containing heterocycle)
(2E)-N-(4-Chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenylacrylamide ()	C₂₀H₂₀ClNO₃S	389.89 g/mol	Phenyl group at C3; same dual N-substituents as target
(2E)-3-(4-Biphenylyl)-N-(4-chlorobenzyl)acrylamide ()	C₂₂H₁₈ClNO	359.84 g/mol	Biphenyl group at C3; single N-substituent (4-chlorobenzyl)
(2E)-3-(4-tert-butylphenyl)-N-(2,4-dimethoxyphenyl)prop-2-enamide ()	C₂₁H₂₅NO₃	339.43 g/mol	4-tert-butylphenyl; single N-substituent (2,4-dimethoxyphenyl)
(E)-3-(4-hydroxy-3-methoxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]prop-2-enamide ()	C₁₈H₁₉NO₄	313.35 g/mol	Hydroxy/methoxy-phenyl; polar N-substituent (phenethylamine derivative)

*Inferred formula based on structural similarity to .
†Calculated using atomic masses; exact value requires experimental validation.

Key Comparative Insights

Substituent Effects on Hydrophobicity: The 4-tert-butylphenyl group in the target compound increases hydrophobicity compared to the phenyl group in or the biphenyl in . This enhances membrane permeability but may reduce aqueous solubility . The sulfone group in the target and improves solubility relative to non-polar analogs like .

N-Substituent Diversity: The target’s dual N-substituents (4-chlorobenzyl and sulfone-heterocycle) differentiate it from mono-substituted analogs (). This design may enable dual binding interactions in biological systems . ’s 2,4-dimethoxyphenyl group introduces electron-donating methoxy groups, contrasting with the electron-withdrawing chloro group in the target .

Pharmacological Implications :

• The biphenyl group in could enhance π-π stacking with aromatic residues in enzymes or receptors, but its lack of polar substituents may limit solubility .
• Hydroxy/methoxy-substituted compounds () exhibit higher polarity, favoring targets in hydrophilic environments (e.g., extracellular domains) .